Cas no 392239-24-6 (N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 392239-24-6
• MF: C₁₇H₁₁N₃OS
• MW: 305.353741884232
• CID: 6382143
• PubChem ID: 959105
• Update Time: 2025-10-28

N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, N-[4-(4-cyanophenyl)-2-thiazolyl]-
• N-(4-(4-cyanophenyl)thiazol-2-yl)benzamide
• 392239-24-6
• F0325-0293
• AKOS024575438
• Oprea1_768000
• SCHEMBL2754074
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C17H11N3OS/c18-10-12-6-8-13(9-7-12)15-11-22-17(19-15)20-16(21)14-4-2-1-3-5-14/h1-9,11H,(H,19,20,21)
• InChI Key： AYXGOBJAOLRACP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 305.06228316g/mol
• Monoisotopic Mass: 305.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 6.93±0.70(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392239-24-6)

N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392239-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiazole and cyanophenyl functional groups, exhibits promising properties for applications in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for information on its synthesis, properties, and potential uses, making it a topic of high relevance in contemporary scientific discussions.

The molecular structure of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide includes a benzamide core linked to a thiazole ring, which is further substituted with a 4-cyanophenyl group. This configuration imparts distinct electronic and steric properties, making the compound a valuable intermediate in the development of novel therapeutic agents. Recent studies have explored its role as a potential inhibitor in enzymatic pathways, particularly in the context of anti-inflammatory and anticancer research. These applications align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

From a synthetic perspective, N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide can be prepared through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. The compound's cyanophenyl moiety enhances its reactivity, enabling further functionalization for tailored applications. Researchers frequently inquire about optimized synthetic protocols and scalable production methods, reflecting the growing demand for efficient and sustainable chemical processes. Innovations in green chemistry and catalytic methods are also relevant to discussions about this compound, as they address environmental concerns and cost-effectiveness in industrial settings.

In addition to its pharmaceutical potential, N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide has been investigated for its utility in materials science. Its conjugated system and electron-withdrawing cyano group make it a candidate for organic electronic devices, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. These applications are particularly timely, given the global push toward renewable energy and sustainable technologies. Searches related to "organic semiconductors" and "advanced materials for energy storage" often intersect with discussions about this compound, highlighting its interdisciplinary significance.

The physicochemical properties of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide, including its solubility, melting point, and stability, are critical for its practical use. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify the compound. Quality control and purity standards are frequently searched topics, especially by professionals involved in the production and application of high-purity chemicals. Ensuring batch-to-batch consistency is essential for both research and industrial purposes, further underscoring the importance of detailed technical data.

Market dynamics for N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide reflect its niche but growing demand. Suppliers and manufacturers often highlight its availability in small-scale quantities for research purposes, with potential for larger-scale production as applications expand. The compound's relevance in cutting-edge fields like drug discovery and materials engineering positions it as a high-value chemical in the global market. Trends such as the rise of contract research organizations (CROs) and the outsourcing of specialized chemical synthesis also influence its commercial landscape.

In summary, N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392239-24-6) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features and functional groups make it a subject of ongoing research and commercial interest. By addressing frequently searched topics such as synthesis methods, applications in drug development, and roles in advanced materials, this overview provides a comprehensive and SEO-optimized resource for professionals and researchers alike.